![molecular formula C11H19ClN2O2 B2669482 N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide CAS No. 1903875-25-1](/img/structure/B2669482.png)
N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been studied in depth. In
Mechanism of Action
The mechanism of action of N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide involves the inhibition of angiotensin-converting enzyme (ACE), which is responsible for the conversion of angiotensin I to angiotensin II. By inhibiting ACE, this compound reduces the production of angiotensin II, which in turn leads to vasodilation and a decrease in blood pressure.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide include a decrease in blood pressure, as well as improvements in cardiac function and renal function. This compound has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of certain inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide in lab experiments is its specificity for ACE inhibition. This allows researchers to study the effects of ACE inhibition without the confounding effects of other compounds. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide. One area of focus is the development of new compounds that are more selective for ACE inhibition, with fewer potential side effects. Another area of research is the investigation of the potential applications of this compound in the treatment of other diseases, such as diabetes and Alzheimer's disease. Finally, there is a need for further studies on the safety and toxicity of this compound, particularly in long-term use.
Synthesis Methods
The synthesis method for N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide involves the reaction of 2-chloroacetyl chloride with azepan-1-amine in the presence of a base such as triethylamine. The resulting product is then treated with oxalyl chloride and dimethylformamide to yield N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide. This method has been shown to be effective in producing high yields of the compound.
Scientific Research Applications
N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide has been used in a variety of scientific research applications. One of its primary uses is as a tool for studying the renin-angiotensin system, which plays a key role in regulating blood pressure and fluid balance in the body. This compound has also been studied for its potential applications in the treatment of hypertension, heart failure, and other cardiovascular diseases.
properties
IUPAC Name |
N-[3-(azepan-1-yl)-3-oxopropyl]-2-chloroacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19ClN2O2/c12-9-10(15)13-6-5-11(16)14-7-3-1-2-4-8-14/h1-9H2,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFPCKBIXXNOOSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)CCNC(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.